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Compound of Interest

Compound Name: Bis-PEG1-acid

Cat. No.: B1667456

A-Technical-Guide-to-the-Safety-of-Bis-PEG1-
acid
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data available for Bis-PEG1-
acid (CAS No: 5961-83-1), also known as 3,6-Dioxaheptanoic acid. It is intended to inform
researchers and professionals in drug development about the potential hazards, handling
procedures, and emergency responses associated with this compound.

Chemical Identification and Physical Properties

Bis-PEG1-acid is a hydrophilic polyethylene glycol (PEG) derivative that contains two terminal
carboxylic acid groups.[1][2] These terminal groups can react with primary amines to form
stable amide bonds, making it a useful crosslinker in bioconjugation and drug delivery
applications.[1][3][4] The hydrophilic PEG spacer enhances the solubility of the molecule in
aqueous solutions.[1][2]
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Identifier Value

Product Name Bis-PEG1-acid
Synonym 3,6-Dioxaheptanoic acid
CAS Number 5961-83-1

Molecular Formula CeH100s5[5]

Molecular Weight 162.14 g/mol [5]

A summary of key identifiers and physical properties for Bis-PEG1-acid.

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Bis-PEG1-acid is classified as a corrosive substance.[6]

o GHS Classification: Skin Corrosion/Irritation, Category 1B; Serious Eye Damage/Eye
Irritation, Category 1.[6]

 Signal Word: Danger.[6]

e Hazard Statements:
o H314: Causes severe skin burns and eye damage.[6]
o H318: Causes serious eye damage.[6]

The primary hazard associated with this chemical is its corrosive nature, which can cause
irreversible damage to the skin and eyes upon contact.[6] It is not classified as acutely toxic, a
respiratory or skin sensitizer, mutagenic, carcinogenic, or a reproductive toxicant.[6]
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GHS Hazard Classification Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B

burns and eye damage[6]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage[6]

GHS classification and corresponding hazard statements for Bis-PEG1-acid.

Experimental Protocols: Hazard Assessment

Standard hazard assessments for chemicals like Bis-PEG1-acid follow internationally
recognized guidelines, such as those from the Organisation for Economic Co-operation and
Development (OECD).

Methodology for Skin Corrosion/Irritation Assessment (Based on OECD Guideline 431):
o Test System: Reconstituted human epidermis (RhE) models are typically used.
e Procedure: The test chemical is applied topically to the tissue surface.

o Exposure Time: Tissues are exposed to the chemical for specific durations (e.g., 3 minutes,
1 hour).

 Viability Assessment: After exposure, the tissue is rinsed, and cell viability is measured, often
using an MTT assay.

 Classification: The chemical is classified based on the reduction in tissue viability. A
substance is considered corrosive if it causes a significant decrease in viability within a short
exposure time.

Methodology for Eye Damage/Irritation Assessment (Based on OECD Guideline 437):

» Test System: Bovine Corneal Opacity and Permeability (BCOP) test or other validated in
vitro methods.

e Procedure: The test chemical is applied to the isolated bovine cornea.
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o Endpoints: Corneal opacity (light scattering) and permeability (measured by fluorescein
leakage) are assessed after a defined exposure period.

» Classification: The in vitro score is calculated based on opacity and permeability values.
Scores exceeding a certain threshold lead to a classification of "serious eye damage."

Handling, Storage, and Personal Protective
Equipment (PPE)

Safe handling and storage are critical to prevent exposure and ensure chemical integrity.

Workflow for Safe Handling and PPE Selection
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Preparation

@ead SDS and Understand HazardsJ

;

(‘ Risks for Specific Procedure)
(\ P )
P280: Wear protective gloves/ P280:/Wear protective gloves/ P280: Wear protective gloves/
protective clothing/eye protection/ protectiye clothing/eye protection/ protective clothing/eye protection/ Use local and general ventilation [2]
face protection [2] face protection [2] face protection [2]
v Personal Protective Equipmel;} (PPE) Han‘;ling

A/
Wear Chemical-Resistant Gloves Wear Safety Goggles and Wear Protective Clothing Use in a Well-Ventilated Area
(e.g., Nitrile) Face Shield (Lab Coat) or Chemical Fume Hood

Avoid Contact with Skin, Eyes,
and Clothing

GNash Hands Thoroughly After Handlin@
.
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Routes of _xposure
IF ON SKIN (or hair) IF IN EYES IF SWALLOWED
P303+P361+P353 305+P351+P338 P301+P330+P331

Immediate /'ctions

Y 4

y
[I’ake off contaminated clothingj [Rlnse cautiously with water for several mmutes.oj [ Rinse meniin. j
D

" - Remove contact lenses, if present and easy to do. " -
Rinse skin with water/shower. Continue rinsing. o NOT induce vomiting.

Y

mmediately call a POISON CENTER/docto\‘
P310

o (im
N

Need to Dispose of Bis-PEG1-acid

Consult Local, Regional, and
National Regulations

Arrange Disposal as Special Waste
via a Licensed Disposal Company

Dispose of Contents/Container to an
Approved Industrial Combustion Plant
P501 [2]

Disposal Complete
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. ["Bis-PEG1-acid" safety data sheet (SDS) information].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667456#bis-pegl-acid-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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